N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-2-(phenylsulfonyl)acetamide

• IUPAC Name: 2-(benzenesulfonyl)-N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]acetamide
• InChI: InChI=1S/C21H18N2O3S3/c1-13-14(2)27-21(19(13)20-22-16-10-6-7-11-17(16)28-20)23-18(24)12-29(25,26)15-8-4-3-5-9-15/h3-11H,12H2,1-2H3,(H,23,24)
• InChI Key: YLRBZRLMGCPKAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C2=NC3=CC=CC=C3S2)NC(=O)CS(=O)(=O)C4=CC=CC=C4)C
• Molecular Formula: C21H18N2O3S3
• Molecular Weight: 442.6 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-2-(phenylsulfonyl)acetamide is a useful research compound. Its molecular formula is C21H18N2O3S3 and its molecular weight is 442.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-2-(phenylsulfonyl)acetamide and its derivatives have been synthesized through various chemical reactions. For instance, 2-bromo-N-(phenylsulfonyl)acetamide derivatives react with nitrogen-based nucleophiles to give corresponding aminothiazole, amino-oxazole, quinazoline-2-yl, and other derivatives. These compounds displayed good antimicrobial activity in studies (Fahim & Ismael, 2019).

Molecular Interactions and Stability

The structure-activity relationship studies of these compounds, particularly focusing on benzothiazole derivatives, indicate that modifications to the molecular structure can influence their metabolic stability and biological activity. For instance, derivatives of benzothiazole were examined to overcome metabolic deacetylation in pharmacological studies (Stec et al., 2011).

Antimalarial and Antiviral Properties

Some derivatives have been investigated for their antimalarial activities and interactions with viral proteins, showing promising results against Plasmodium enzymes and SARS-CoV-2 main protease and Spike Glycoprotein (Fahim & Ismael, 2021).

Anticancer Properties

Certain benzothiazole derivatives exhibit considerable anticancer activity against various cancer cell lines. A study highlighted the synthesis of such derivatives and their potential in inhibiting tumor cell proliferation (Yurttaş et al., 2015).

pKa Determination

The acidity constants of these acetamide derivatives have been determined, providing insights into their chemical properties and potential interactions in biological systems (Duran & Canbaz, 2013).

Mechanism of Action

Mode of Action

It is known that benzothiazole derivatives can interact with biological targets, leading to various physiological effects .

Biochemical Pathways

Benzothiazole derivatives have been reported to exhibit antinociceptive activity, suggesting they may influence pain signaling pathways .

Result of Action

Benzothiazole derivatives have been reported to exhibit antinociceptive activity, suggesting they may influence pain perception at the cellular level .